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Formation Mechanism and Catalytic Influence

ABS forms from the reaction of ammonia slip (unreacted NH₃) with sulfur oxides (SO₃) in the flue gas [1]

[2]. The mechanism over a vanadium-based catalyst involves a multi-step process influenced by sulfates

bound to the catalyst surface [3].
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ABS pathways show formation from SO2 and mitigation via temperature or NO+O2 [3] [1] [2].

The presence of NO and O₂ can disrupt ABS stability. They react with ammonium species from ABS,

effectively pulling NH₃ out of the equilibrium and accelerating its decomposition [3].
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Consequences and Mitigation Strategies

ABS deposition poses significant operational challenges that require active mitigation.

Catalyst Deactivation: ABS deposits physically block the catalyst's pores and cover active sites,

reducing NOx conversion efficiency [3] [4].
Equipment Fouling and Corrosion: ABS is viscous and sticky, leading to fouling and plugging of

downstream equipment like air preheaters, which increases back-pressure and can cause corrosion
[4] [2].

The table below outlines key parameters that influence ABS formation and corresponding mitigation

approaches.

Factor Influence on ABS Formation Mitigation Strategy

Exhaust
Temperature

Major risk at low loads/temperatures

(<250°C) [5].

Use auxiliary burners to raise gas

temperature; bypass SCR during very
low-load operation [5].

Ammonia Slip High NH₃ concentration increases ABS
formation [1].

Optimize urea/NH₃ dosing controls;
use ammonia slip sensors for real-time

adjustment [5].

Fuel Sulfur
Content

High sulfur fuels increase SO₃

concentration [5].

Use ultra-low sulfur fuels in sensitive

operating modes [5].

Catalyst
Composition

Vanadia can stabilize ABS; MoO₃ and

specific TiO₂ crystal planes enhance
resistance [3] [6].

Develop optimized catalysts (e.g.,

V₂O₅–MoO₃/TiO₂ on anatase TiO₂) [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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